Cas no 1805603-71-7 (6-Amino-3-fluoro-2-nitropyridine)

• Product Name: 6-Amino-3-fluoro-2-nitropyridine
• CAS No: 1805603-71-7
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 4899248
• Update Time: 2025-10-30

6-Amino-3-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-fluoro-2-nitropyridine

• Inchi： 1S/C5H4FN3O2/c6-3-1-2-4(7)8-5(3)9(10)11/h1-2H,(H2,7,8)
• InChI Key： NKVHFPFXYNIOJK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N)N=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 6-Amino-3-fluoro-2-nitropyridine

Introduction to 6-Amino-3-fluoro-2-nitropyridine (CAS No. 1805603-71-7)

6-Amino-3-fluoro-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805603-71-7, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both amino and nitro functional groups, along with the fluorine atom, imparts unique electronic and steric properties that influence its reactivity and potential applications.

The structural motif of 6-Amino-3-fluoro-2-nitropyridine features a pyridine ring substituted at the 2-position with a nitro group, the 3-position with a fluorine atom, and the 6-position with an amino group. This specific arrangement of substituents contributes to its versatility as a building block in synthetic chemistry. The nitro group can be further functionalized through reduction to an amine or diazotization, while the amino group serves as a site for coupling reactions such as amide or urea bond formation. The fluorine atom, on the other hand, can enhance metabolic stability and binding affinity in biological targets.

In recent years, 6-Amino-3-fluoro-2-nitropyridine has been explored in various therapeutic areas due to its pharmacophoric properties. One of the most promising applications is in the development of kinase inhibitors, where fluorinated pyridines are known to improve drug-like characteristics such as solubility, bioavailability, and target specificity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are implicated in cancer and inflammatory diseases. The fluorine atom's ability to modulate electronic effects and hydrogen bonding interactions has been particularly useful in optimizing binding affinities to protein targets.

Moreover, 6-Amino-3-fluoro-2-nitropyridine has found utility in the synthesis of antimicrobial agents. The combination of amino and nitro groups provides multiple sites for chemical modification, allowing for the design of molecules with enhanced efficacy against resistant bacterial strains. Recent research has highlighted its role in generating novel scaffolds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The fluorine substituent has been shown to increase resistance to enzymatic degradation, thereby prolonging the activity of the resulting antimicrobial compounds.

Another area where 6-Amino-3-fluoro-2-nitropyridine has made an impact is in agrochemical research. Fluorinated pyridines are frequently incorporated into herbicides and fungicides due to their ability to enhance crop protection properties. The compound's structural features enable it to interact with biological targets in plants, leading to selective weed control or disease prevention. Innovations in synthetic methodologies have enabled the efficient preparation of analogs with improved environmental profiles while maintaining or enhancing biological activity.

The synthesis of 6-Amino-3-fluoro-2-nitropyridine typically involves multi-step organic transformations starting from commercially available precursors such as 2-chloropyridine or 3-haloanilines. Key steps often include nucleophilic substitution reactions to introduce the amino and fluorine groups, followed by nitration at the 2-position. Advances in catalytic systems have allowed for more efficient and sustainable synthetic routes, reducing waste generation and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision.

In terms of industrial applications, 6-Amino-3-fluoro-2-nitropyridine serves as a key intermediate in the production of fine chemicals and specialty materials. Its versatility allows for further derivatization into heterocyclic compounds used in dyes, polymers, and electronic materials. The growing demand for advanced materials with unique electronic properties has driven interest in developing new synthetic strategies for this class of compounds.

From a regulatory perspective, 6-Amino-3-fluoro-2-nitropyridine (CAS No. 1805603-71-7) is subject to standard chemical safety protocols due to its reactive functional groups. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should minimize exposure to moisture and incompatible substances to prevent decomposition or unwanted side reactions.

The future prospects for 6-Amino-3-fluoro-2-nitropyridine are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and antiviral drugs. The ability to modify its structure systematically allows researchers to fine-tune its biological activity for specific applications. Collaborative efforts between academia and industry are likely to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion,6-Amino-3-fluoro-2-nitropyridine (CAS No. 1805603-71-7) is a versatile compound with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, expect further innovations leveraging this compound's potential.